N-(1H-indazol-3-yl)methanesulfonamide
Overview
Description
N-(1H-indazol-3-yl)methanesulfonamide (NIMS) is a novel sulfonamide compound that has been studied extensively in recent years. It is a member of the sulfonamide family of compounds, and is unique in that it is a non-steroidal anti-inflammatory drug (NSAID) that exhibits a wide range of biological activities. NIMS has been studied for its potential to be used as an anti-inflammatory, anti-cancer, and anti-fungal agent. It has also been studied for its ability to reduce inflammation and pain, and to improve the quality of life of individuals suffering from chronic pain and inflammation.
Mechanism of Action
N-(1H-indazol-3-yl)methanesulfonamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. By inhibiting the production of pro-inflammatory cytokines and the activity of COX-2, N-(1H-indazol-3-yl)methanesulfonamide is able to reduce inflammation and pain.
Biochemical and Physiological Effects
N-(1H-indazol-3-yl)methanesulfonamide has been shown to reduce inflammation and pain in a number of ways. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta. It has also been shown to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. In addition, N-(1H-indazol-3-yl)methanesulfonamide has been shown to reduce the expression of adhesion molecules, which are involved in the migration of inflammatory cells.
Advantages and Limitations for Lab Experiments
N-(1H-indazol-3-yl)methanesulfonamide has several advantages for laboratory experiments. It is a highly soluble compound, making it easy to work with in a laboratory setting. It is also a relatively inexpensive compound, making it cost-effective for laboratory experiments. However, there are some limitations to using N-(1H-indazol-3-yl)methanesulfonamide in laboratory experiments. N-(1H-indazol-3-yl)methanesulfonamide can be toxic in high doses, and can cause skin irritation in some individuals.
Future Directions
N-(1H-indazol-3-yl)methanesulfonamide has many potential future directions for research. It could be further studied for its potential to be used as an anti-inflammatory, anti-cancer, and anti-fungal agent. It could also be studied for its potential to be used as an anti-diabetic agent, and to reduce the risk of cardiovascular disease. In addition, N-(1H-indazol-3-yl)methanesulfonamide could be studied for its potential to be used as an immunomodulatory agent, and to reduce the risk of autoimmune diseases. Finally, N-(1H-indazol-3-yl)methanesulfonamide could be studied for its potential to reduce inflammation and pain in the central nervous system, and to improve the quality of life of individuals suffering from chronic pain and inflammation.
Synthesis Methods
N-(1H-indazol-3-yl)methanesulfonamide can be synthesized by a number of different methods. One method involves the reaction of 1H-indazole with methanesulfonyl chloride in the presence of a base such as pyridine. This reaction produces N-(1H-indazol-3-yl)methanesulfonamide in a yield of approximately 80%. Another method involves the reaction of 1H-indazole with methanesulfonic acid in the presence of a base such as triethylamine. This reaction produces N-(1H-indazol-3-yl)methanesulfonamide in a yield of approximately 80%.
Scientific Research Applications
N-(1H-indazol-3-yl)methanesulfonamide has been studied extensively in scientific research for its potential to be used as an anti-inflammatory, anti-cancer, and anti-fungal agent. It has also been studied for its ability to reduce inflammation and pain, and to improve the quality of life of individuals suffering from chronic pain and inflammation. In addition, N-(1H-indazol-3-yl)methanesulfonamide has been studied for its potential to be used as an anti-diabetic agent, and to reduce the risk of cardiovascular disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1H-indazol-3-yl)methanesulfonamide involves the reaction of 1H-indazole-3-carboxylic acid with methanesulfonyl chloride, followed by reduction of the resulting intermediate and subsequent reaction with ammonia.", "Starting Materials": [ "1H-indazole-3-carboxylic acid", "Methanesulfonyl chloride", "Sodium borohydride", "Ammonia" ], "Reaction": [ "Step 1: 1H-indazole-3-carboxylic acid is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form the corresponding acid chloride intermediate.", "Step 2: The acid chloride intermediate is then reduced using a reducing agent such as sodium borohydride to form the corresponding alcohol intermediate.", "Step 3: The alcohol intermediate is then reacted with ammonia to form the final product, N-(1H-indazol-3-yl)methanesulfonamide." ] } | |
CAS RN |
1249950-75-1 |
Product Name |
N-(1H-indazol-3-yl)methanesulfonamide |
Molecular Formula |
C8H9N3O2S |
Molecular Weight |
211.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
